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Compound of Interest

Compound Name:
(2-Chloro-4-

ethoxyphenyl)methanamine

CAS No.: 1342713-65-8

Cat. No.: B1529328

Get Quote

Executive Summary & Compound Identity
(2-Chloro-4-ethoxyphenyl)methanamine is a substituted benzylamine intermediate frequently

utilized in the synthesis of pharmaceutical agents, particularly in the development of SGLT2

inhibitors and kinase modulators. Its solubility behavior is governed by the interplay between its

polar primary amine headgroup and its lipophilic, halogenated aromatic core.
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Attribute Detail

Chemical Name (2-Chloro-4-ethoxyphenyl)methanamine

CAS Number 1342713-65-8

Molecular Formula C₉H₁₂ClNO

Molecular Weight 185.65 g/mol

Core Structure
Primary Benzylamine with ortho-Chloro and

para-Ethoxy substitutions

Physical State
Viscous oil or low-melting solid (Free Base);

Crystalline solid (HCl Salt)

Physicochemical Characterization & Solubility Logic
To predict and manipulate the solubility of this compound, one must understand the electronic

and steric effects of its substituents.

Structural Analysis
Primary Amine (-CH₂NH₂): Provides a basic center (pKa ~9.0–9.3) capable of hydrogen

bonding. It is the primary driver for solubility in polar protic solvents and aqueous acids.

Chloro Group (-Cl) at Ortho Position: Increases lipophilicity (LogP contribution ~ +0.71) and

introduces steric hindrance near the amine, potentially affecting salt crystallization kinetics.

Ethoxy Group (-OCH₂CH₃) at Para Position: Adds significant lipophilicity and electron-

donating character, enhancing solubility in organic ethers and chlorinated solvents while

reducing water solubility of the free base.

Predicted Properties[2]
LogP (Octanol/Water): Estimated at 2.1 – 2.4. (More lipophilic than benzylamine, LogP ~1.1).

pKa (Conjugate Acid): Estimated at 9.1. The electron-withdrawing ortho-chloro group slightly

reduces basicity compared to unsubstituted benzylamine (pKa 9.33), but the para-ethoxy

group partially counteracts this via resonance.
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Solubility Landscape
The following table categorizes solvent compatibility for the Free Base form.

Solvent Class
Representative
Solvents

Solubility Rating Application

Polar Protic
Methanol, Ethanol,

Isopropanol
High (>100 mg/mL)

Primary reaction

solvent;

Recrystallization

(often as HCl salt).

Chlorinated
Dichloromethane

(DCM), Chloroform
High (>100 mg/mL)

Extraction from

aqueous workups;

Chromatography

loading.

Polar Aprotic DMSO, DMF, DMAc
Very High (>200

mg/mL)

Stock solutions for

bioassays; High-temp

reactions.

Ethers
THF, 1,4-Dioxane,

MTBE
Moderate-High

Grignard reactions;

Reductions.

Esters
Ethyl Acetate,

Isopropyl Acetate
Moderate

Partitioning solvent;

Crystallization anti-

solvent.

Hydrocarbons
Hexane, Heptane,

Toluene
Low / Insoluble

Anti-solvent for

precipitation; Washing

to remove non-polar

impurities.

Aqueous Water (pH 7) Low (<1 mg/mL)
Immiscible. Forms an

emulsion or oil layer.

Aqueous Acid
0.1 M HCl, 1 M Acetic

Acid
High (Soluble Salt)

Formation of water-

soluble hydrochloride

or acetate salts.
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Experimental Protocols
Protocol: Thermodynamic Solubility Determination
Objective: To determine the saturation solubility in a specific solvent system (e.g., for

formulation or crystallization design).

Preparation: Weigh approximately 20 mg of (2-Chloro-4-ethoxyphenyl)methanamine into a

4 mL glass vial.

Solvent Addition: Add 200 µL of the target solvent.

Equilibration: Vortex for 1 minute. If fully dissolved, add more solid until saturation is

observed (undissolved solid remains).

Agitation: Place the vial in a thermomixer at 25°C and shake at 750 RPM for 24 hours.

Filtration: Filter the supernatant using a 0.22 µm PTFE syringe filter (pre-saturated to

minimize adsorption).

Quantification: Dilute the filtrate 100-fold with Methanol and analyze via HPLC-UV (254 nm).

Note: Construct a calibration curve using a known standard in DMSO.

Protocol: Salt Formation & Water Solubilization
Objective: To convert the lipophilic free base into a water-soluble hydrochloride salt for

biological testing.

Dissolution: Dissolve 1.0 g (5.4 mmol) of the free base in 5 mL of anhydrous Ethanol or

Diethyl Ether.

Acidification: Cool to 0°C. Dropwise add 1.1 equivalents (e.g., ~1.5 mL of 4M HCl in

Dioxane) under stirring.

Precipitation: A white precipitate should form immediately. If not, add 10 mL of n-Heptane as

an anti-solvent.
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Isolation: Filter the solid under vacuum/nitrogen. Wash the cake with cold Heptane/Ether

(1:1).

Drying: Dry under high vacuum at 40°C for 6 hours.

Result: (2-Chloro-4-ethoxyphenyl)methanamine Hydrochloride (Water soluble > 50

mg/mL).

Decision Workflows (Visualized)
Solvent Selection Decision Tree
This diagram guides the selection of the optimal solvent based on the intended process

(Reaction vs. Purification).

Select Process Goal

Chemical Synthesis Purification / Isolation

Nucleophilic Substitution? Reductive Amination? Aqueous Workup? Crystallization?

Use: DMF or DMSO
(High Solubility, Polar)

Use: Methanol or Ethanol
(Protic, Good Solubility)

Use: DCM or EtOAc
(Immiscible with Water)

Use: EtOH (Solvent) +
Heptane (Anti-solvent)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate solvent system based on experimental

intent.
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Solubility & pH Relationship
This diagram illustrates the pH-dependent solubility switch, critical for extraction and salt

formation.

Acidic pH (< 4.0)
Protonated Form (R-NH3+)

Water Soluble
(Aqueous Phase) Ionic Species

Add NaOH / HCl Neutral/Basic pH (> 9.0)
Free Base Form (R-NH2)

Organic Soluble
(DCM/EtOAc Phase)

 Lipophilic Species
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Figure 2: The "pH Switch" mechanism. Acidification drives the compound into water;

basification drives it into organic solvents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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